Cas no 2477-60-3 (Pregna-4,6-diene-3,20-dione,17-hydroxy-)

• Product Name: Pregna-4,6-diene-3,20-dione,17-hydroxy-
• CAS No: 2477-60-3
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 266027
• Update Time: 2025-04-19

Pregna-4,6-diene-3,20-dione,17-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregna-4,6-diene-3,20-dione,17-hydroxy-
• (8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• 17a-Hydroxypregn-4,6-diene-3,20-dione
• 17a-Hydroxypregna-4,6-diene-3,20-dione
• 17-Hydroxypregna-4,6-diene-3,20-dione

• Inchi： 1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4-5,12,16-18,24H,6-11H2,1-3H3/t16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： JBVNBBXAMBZTMQ-CEGNMAFCSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 328.20394
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 2.7

Experimental Properties

• PSA: 54.37